![molecular formula C18H19ClN2O2 B5970547 N-(4-chlorophenyl)-2-(4-methoxyphenyl)-1-pyrrolidinecarboxamide](/img/structure/B5970547.png)
N-(4-chlorophenyl)-2-(4-methoxyphenyl)-1-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chlorophenyl)-2-(4-methoxyphenyl)-1-pyrrolidinecarboxamide, also known as CEC, is a research chemical that belongs to the class of pyrrolidine derivatives. It is primarily used in scientific research to investigate its potential therapeutic properties. CEC has gained attention in the scientific community due to its unique chemical structure, which is believed to exhibit a range of biological activities.
Mechanism of Action
The exact mechanism of action of N-(4-chlorophenyl)-2-(4-methoxyphenyl)-1-pyrrolidinecarboxamide is not fully understood. However, it is believed to act as a modulator of the endocannabinoid system, which is involved in the regulation of various physiological processes such as pain sensation, appetite, and mood. This compound is also believed to interact with other receptors in the brain, including the dopamine and serotonin receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects in animal studies. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to reduce anxiety and improve cognitive function in animal models of anxiety and cognitive impairment.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chlorophenyl)-2-(4-methoxyphenyl)-1-pyrrolidinecarboxamide in scientific research is its unique chemical structure, which may exhibit a range of biological activities. However, one limitation of using this compound is the lack of information on its pharmacokinetics and toxicity profile, which may limit its use in human studies.
Future Directions
There are several future directions for research on N-(4-chlorophenyl)-2-(4-methoxyphenyl)-1-pyrrolidinecarboxamide. One area of research is to further investigate its potential therapeutic properties, particularly in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another area of research is to investigate its pharmacokinetics and toxicity profile to determine its safety and efficacy in human studies. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its interactions with other receptors in the brain.
Synthesis Methods
The synthesis of N-(4-chlorophenyl)-2-(4-methoxyphenyl)-1-pyrrolidinecarboxamide involves a multi-step process that requires advanced knowledge in organic chemistry. The most common method of synthesis involves the reaction of 4-chlorobenzaldehyde with 4-methoxyphenylacetonitrile in the presence of a reducing agent such as lithium aluminum hydride. The resulting intermediate is then reacted with pyrrolidinecarboxylic acid to form the final product.
Scientific Research Applications
N-(4-chlorophenyl)-2-(4-methoxyphenyl)-1-pyrrolidinecarboxamide has been widely studied in the scientific community for its potential therapeutic properties. It is believed to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anxiolytic effects. This compound has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.
Properties
IUPAC Name |
N-(4-chlorophenyl)-2-(4-methoxyphenyl)pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O2/c1-23-16-10-4-13(5-11-16)17-3-2-12-21(17)18(22)20-15-8-6-14(19)7-9-15/h4-11,17H,2-3,12H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXLNWCZPHHMXAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2CCCN2C(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.